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Compound of Interest

Compound Name: Derrone

Cat. No.: B126300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Derrone, a naturally occurring isoflavonoid, has garnered significant interest in the scientific

community for its potential therapeutic applications. As a member of the flavonoid family,

Derrone exhibits a range of biological activities, including roles in modulating critical cellular

signaling pathways. A thorough understanding of its physicochemical properties is paramount

for its development as a potential therapeutic agent, influencing aspects from formulation and

delivery to its interaction with biological targets. This technical guide provides a comprehensive

overview of the known physicochemical properties of Derrone, outlines detailed experimental

protocols for their determination, and visualizes its interaction with key signaling pathways.

Physicochemical Data of Derrone
A summary of the key physicochemical properties of Derrone is presented in the table below. It

is important to note that while some properties have been computationally predicted or are

available from chemical databases, specific experimental values for melting point, boiling point,

and pKa are not widely reported in the currently available literature.
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Property Value Source

Molecular Formula C₂₀H₁₆O₅ PubChem[1]

Molecular Weight 336.34 g/mol Alfa Chemistry[2], AOBIOUS[3]

IUPAC Name

5-hydroxy-3-(4-

hydroxyphenyl)-8,8-

dimethylpyrano[2,3-h]chromen-

4-one

PubChem[1]

Canonical SMILES

CC1(C=CC2=C(O1)C=C(C3=

C2OC=C(C3=O)C4=CC=C(C=

C4)O)O)C

PubChem[1]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)
AOBIOUS[3]

Melting Point
Not experimentally determined

in cited literature.

Boiling Point
Not experimentally determined

in cited literature.

pKa
Not experimentally determined

in cited literature.

XLogP3-AA (Predicted) 3.9 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
5 PubChem[1]

Experimental Protocols
The following sections detail standardized experimental methodologies for the determination of

key physicochemical properties of organic compounds like Derrone.

Determination of Melting Point
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The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of the Derrone compound is finely powdered using a

mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped on a hard surface to pack the sample

into the sealed end. A sample height of 2-3 mm is ideal.

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point

apparatus alongside a calibrated thermometer.

Heating: The apparatus is heated at a steady and slow rate, typically 1-2 °C per minute, as

the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (the beginning of

melting) and the temperature at which the entire solid has turned into a clear liquid (the

completion of melting) are recorded. This range is the melting point of the compound.[2][4][5]

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.
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Apparatus:

Thiele tube or a small test tube with a side arm

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating source (e.g., Bunsen burner or oil bath)

Liquid paraffin or other suitable high-boiling liquid

Procedure:

Sample Preparation: A small volume (a few milliliters) of the liquid Derrone (if in liquid form)

or a solution of Derrone in a high-boiling solvent is placed in the Thiele tube or test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed in the liquid with the open

end downwards.

Apparatus Assembly: The tube containing the sample and inverted capillary is attached to a

thermometer. The assembly is then immersed in a heating bath (e.g., liquid paraffin in a

beaker or a Thiele tube).

Heating: The heating bath is gently and uniformly heated. As the temperature rises, air

trapped in the capillary tube will be expelled, seen as a stream of bubbles.

Observation: Heating is continued until a rapid and continuous stream of bubbles emerges

from the capillary tube. The heat source is then removed. The temperature at which the

bubbling ceases and the liquid begins to enter the capillary tube is recorded as the boiling

point.[6][7][8][9]

Determination of Acid Dissociation Constant (pKa)
The pKa is a measure of the acidity of a compound. For a polyprotic compound like Derrone
with multiple hydroxyl groups, multiple pKa values may exist. Spectrophotometric titration is a

common method for determining the pKa of flavonoids.
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Apparatus:

UV-Vis Spectrophotometer

pH meter (calibrated)

Quartz cuvettes

Micropipettes

Stirring plate and stir bar

Standard buffer solutions

Procedure:

Solution Preparation: A stock solution of Derrone is prepared in a suitable solvent (e.g.,

methanol or DMSO). A series of aqueous buffer solutions with a range of known pH values

are also prepared.

Spectrophotometric Measurement: A small, constant volume of the Derrone stock solution is

added to a series of cuvettes, each containing a different buffer solution.

Data Acquisition: The UV-Vis spectrum (typically from 200-500 nm) of each solution is

recorded. The absorbance at one or more wavelengths where significant changes are

observed upon pH variation is monitored.

Data Analysis: The absorbance data is plotted against the corresponding pH values. The

resulting titration curve will be sigmoidal. The inflection point of this curve corresponds to the

pKa value. For a compound with multiple pKa values, multiple inflection points may be

observed.[10][11]

Signaling Pathway Involvement
Derrone has been shown to modulate key cellular signaling pathways, which are critical in the

context of cancer research and other diseases.

Derrone and Autophagic Cell Death
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Derrone induces autophagic cell death in certain cancer cells, a process involving the

generation of reactive oxygen species (ROS) and the sustained phosphorylation of

Extracellular signal-regulated kinase (ERK).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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